4-ethoxy-N-(3-methoxyphenyl)benzamide
Description
4-Ethoxy-N-(3-methoxyphenyl)benzamide is a benzamide derivative characterized by an ethoxy group at the para position of the benzoyl ring and a 3-methoxyphenyl substituent on the amide nitrogen.
Properties
Molecular Formula |
C16H17NO3 |
|---|---|
Molecular Weight |
271.31 g/mol |
IUPAC Name |
4-ethoxy-N-(3-methoxyphenyl)benzamide |
InChI |
InChI=1S/C16H17NO3/c1-3-20-14-9-7-12(8-10-14)16(18)17-13-5-4-6-15(11-13)19-2/h4-11H,3H2,1-2H3,(H,17,18) |
InChI Key |
ULJTZEVLEDIBDO-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)OC |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural and Functional Insights
Substituent Effects on Activity
- Electron-Donating Groups: The ethoxy group at the 4-position (vs. For example, AS-4370’s ethoxy and chloro substituents contribute to its gastrokinetic efficacy .
- Aryl Group Modifications : Replacing the 3-methoxyphenyl group with a 3-fluorophenylthio (SC212) shifts activity from D4R to D2R, highlighting the role of sulfur and fluorine in receptor selectivity .
- Piperazine vs. Morpholine Moieties : SC211’s piperazine linker confers D4R affinity, whereas AS-4370’s morpholine group eliminates D2R antagonism, demonstrating how heterocycles direct target specificity .
Physicochemical and Pharmacokinetic Considerations
- Lipophilicity : Ethoxy substituents (logP ~2.5–3.0) generally increase lipophilicity compared to methoxy (logP ~1.5–2.0), affecting absorption and blood-brain barrier penetration.
- Hydrogen Bonding : The 3-methoxyphenyl group may participate in hydrogen bonding (e.g., with residues like Glu A:562 in FGFR-1, as seen in ), influencing target engagement .
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